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Compound of Interest

Compound Name: Coelenterazine h hydrochloride

Cat. No.: B12367092 Get Quote

An In-depth Technical Guide to Coelenterazine h
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Coelenterazine h hydrochloride,

a key reagent in bioluminescence research. It details its chemical and physical properties,

synthesis, and applications, with a focus on experimental protocols and its role in studying

cellular signaling pathways.

Core Properties of Coelenterazine h and its
Hydrochloride Salt
Coelenterazine h is a synthetic analog of the naturally occurring luciferin, coelenterazine. It is

widely utilized as a substrate for various luciferases, most notably Renilla luciferase (RLuc) and

its variants like RLuc8. The hydrochloride salt of Coelenterazine h is often used to improve its

solubility and stability.
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Property Coelenterazine h
Coelenterazine h
hydrochloride

CAS Number 50909-86-9[1]

Not explicitly defined; often

referenced under the base

CAS number.

Molecular Formula C26H21N3O2[1] C26H22ClN3O2[2]

Molecular Weight 407.46 g/mol [1] 443.92 g/mol [2]

Appearance Yellow to orange solid[3] -

Solubility

Soluble in methanol and

ethanol.[4][5] Insoluble in

water.[3]

Soluble in DMSO (100 mg/mL

with sonication).[2]

Storage
Store at -20°C, protected from

light.[4]

Store at -20°C, protected from

light, under nitrogen.[2]

Spectral Properties Value

Excitation Maximum (λmax) 437 nm[6]

Emission Maximum 466 nm[5]

Synthesis of Coelenterazine h Hydrochloride
The synthesis of Coelenterazine h and its hydrochloride salt generally involves the

condensation of a coelenteramine analog with a keto aldehyde. One documented method

involves the reaction of a coelenteramine with a keto aldehyde in a solution of 20%

water/dioxane with the addition of 10% aqueous HCl. The mixture is heated, and upon cooling,

the Coelenterazine h hydrochloride salt precipitates as a yellow solid.[7]

Experimental Protocols
In Vitro Bioluminescence Assay with HeLa Cells
This protocol outlines a general procedure for using Coelenterazine h hydrochloride in a cell-

based bioluminescence assay.
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Materials:

HeLa cells transfected with a vector expressing a luciferase (e.g., RLuc).

Coelenterazine h hydrochloride.

Phosphate-buffered saline (PBS) or cell culture medium.

Luminometer or fluorescence microscope.

Protocol:

Cell Culture: Culture HeLa cells expressing the luciferase of interest to the desired

confluency in a suitable plate format (e.g., 96-well plate).

Reagent Preparation: Prepare a stock solution of Coelenterazine h hydrochloride in an

appropriate solvent like methanol or ethanol. Immediately before use, dilute the stock

solution to the desired working concentration (typically 1-10 µM) with PBS or cell culture

medium.[8] It is crucial to prepare these solutions fresh and protect them from light.[8]

Incubation: Add the Coelenterazine h hydrochloride working solution to the cells.[8]

Signal Detection: Incubate the plate for a period ranging from 1 to 4 hours in a cell incubator.

[8] The optimal incubation time should be determined experimentally.

Measurement: Measure the bioluminescent signal using a luminometer or visualize the

signal using a fluorescence microscope with appropriate filters (Ex/Em = 437/466 nm).[8]

In Vivo Imaging in a Murine Model
This protocol provides a brief overview of the use of Coelenterazine h for in vivo

bioluminescence imaging.

Materials:

Mouse model with luciferase-expressing cells or tissues.

Coelenterazine h.
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Ethanol.

3N HCl.

Phosphate-buffered saline (PBS).

In vivo imaging system.

Protocol:

Reagent Preparation:

Prepare a 5 mg/mL stock solution of Coelenterazine h in ethanol containing 2% v/v 3N

HCl.[9]

For injection, dilute 20 µL of the stock solution into 130 µL of PBS.[9]

Administration: Administer the prepared Coelenterazine h solution to the mouse via

intravenous injection. The recommended dosage is typically between 15 – 100 µg per

mouse.[9]

Imaging: Immediately after injection, image the mouse using an in vivo imaging system to

capture the peak bioluminescent signal.[9]

Role in Signaling Pathways: A Tool for Calcium
Measurement
Coelenterazine h hydrochloride is a valuable tool for studying calcium (Ca2+) signaling

pathways.[3] Calcium ions are ubiquitous second messengers involved in a vast array of

cellular processes, including gene expression, muscle contraction, neurotransmission, and

apoptosis.

Coelenterazine h, in conjunction with the photoprotein aequorin, forms a complex that emits

light in the presence of Ca2+. Coelenterazine h enhances the sensitivity of recombinant

aequorin to Ca2+, making it possible to detect subtle changes in intracellular calcium

concentrations.[3] Aequorins reconstituted with Coelenterazine h exhibit a significantly stronger

luminescence (10-20 times) compared to those with native coelenterazine.[10] This heightened
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sensitivity is particularly advantageous for measuring small Ca2+ fluctuations that occur in

response to various stimuli.[3]

The bioluminescence resonance energy transfer (BRET) assay is another application where

Coelenterazine h is employed to study protein-protein interactions within signaling pathways. In

BRET, energy is transferred from a donor luciferase (like RLuc) fused to one protein of interest

to an acceptor fluorescent protein (like GFP) fused to another. The efficiency of this energy

transfer, and thus the BRET signal, is dependent on the proximity and orientation of the two

proteins, providing a readout of their interaction.

Visualizations
General Workflow for In Vitro Bioluminescence Assay
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Caption: General workflow for an in vitro bioluminescence assay using Coelenterazine h
hydrochloride.
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Role of Coelenterazine h in Calcium Signaling Detection
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Caption: Coelenterazine h binds to apoaequorin, which emits light upon binding to intracellular

Ca2+.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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